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Compound of Interest

Compound Name:
(R)-3-Methoxy-2-methylpropan-1-

OL

Cat. No.: B3166497 Get Quote

Technical Guide: (R)-3-Methoxy-2-methylpropan-
1-ol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for (R)-3-
Methoxy-2-methylpropan-1-ol, including its physical and chemical properties, hazard

information, and handling procedures. The information is intended to support researchers,

scientists, and professionals in drug development in the safe handling and use of this

compound.

Chemical and Physical Properties
(R)-3-Methoxy-2-methylpropan-1-ol is a chiral building block utilized in organic synthesis. Its

bifunctional nature, containing both a primary alcohol and an ether group, makes it a versatile

intermediate in the synthesis of more complex molecules.

Table 1: Physical and Chemical Properties
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Property Value Source

Molecular Formula C₅H₁₂O₂ PubChem[1]

Molecular Weight 104.15 g/mol PubChem[1]

CAS Number 911855-78-2 Achmem[2]

Appearance
Liquid (data for related

compound)
AOBChem[3]

Odor No data available AOBChem[3]

Boiling Point No data available AOBChem[3]

Melting Point No data available AOBChem[3]

Flash Point No data available AOBChem[3]

Solubility in water No data available AOBChem[3]

Computed XLogP3 0.2 PubChem[1]

Hazard Identification and Classification
(R)-3-Methoxy-2-methylpropan-1-ol is classified as a hazardous substance. The GHS

classification information is provided by multiple sources, with some variations in the assigned

hazard statements.

Table 2: GHS Hazard Classification
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Classification Hazard Class Hazard Statement Source

Flammable liquids Category 3
H226: Flammable

liquid and vapor
PubChem[1]

Skin

corrosion/irritation
Category 2

H315: Causes skin

irritation

PubChem[1],

Achmem[2]

Serious eye

damage/eye irritation
Category 2A

H319: Causes serious

eye irritation

PubChem[1],

Achmem[2]

Specific target organ

toxicity, single

exposure; Respiratory

tract irritation

H335: May cause

respiratory irritation
PubChem[1]

Acute toxicity, oral
H302: Harmful if

swallowed
Achmem[2]

Acute toxicity,

inhalation

H332: Harmful if

inhaled
Achmem[2]

Hazard Pictograms:

Flame (for flammable hazard)

Exclamation mark (for skin/eye irritation and acute toxicity)

Signal Word: Warning[2]

The following diagram illustrates the relationship between the hazard classifications and the

corresponding precautionary measures.
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Hazard Identification Precautionary Measures

H226: Flammable liquid and vapor P210: Keep away from heat/sparks/open flames.

H315: Causes skin irritation P280: Wear protective gloves/eye protection.

H319: Causes serious eye irritation P305+P351+P338: If in eyes, rinse cautiously with water.

H335: May cause respiratory irritation P261: Avoid breathing vapor.

H302/H332: Harmful if swallowed/inhaled P301+P330+P331: If swallowed, rinse mouth. Do NOT induce vomiting.

Click to download full resolution via product page

Caption: Hazard and Precautionary Statement Relationships.

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of (R)-3-Methoxy-2-
methylpropan-1-ol are not publicly available in the searched literature. The hazard

classifications are based on data submitted to regulatory bodies like ECHA, which are often

derived from computational models or studies on analogous substances.

Signaling Pathways
There is no available information in the public domain regarding the specific signaling pathways

affected by (R)-3-Methoxy-2-methylpropan-1-ol. Toxicological studies would be required to
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determine its mechanism of action at a cellular or molecular level.

Safe Handling and Storage
Proper handling and storage procedures are crucial to minimize the risks associated with (R)-3-
Methoxy-2-methylpropan-1-ol.

Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.[3]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.[3]

Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) to prevent skin

exposure.[3]

Body Protection: Wear a lab coat or other protective clothing.[3]

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with an

appropriate cartridge.

Handling Procedures:

Avoid breathing vapor, mist, or gas.[3]

Avoid contact with skin and eyes.[3]

Keep away from heat, sparks, and open flames.

Ground and bond containers and receiving equipment to prevent static discharge.

Use only non-sparking tools.

Storage Conditions:

Store in a tightly closed container in a dry and well-ventilated place.[3]
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Keep refrigerated (2-8°C).[2]

Store away from incompatible materials such as strong oxidizing agents.

The following workflow outlines the general procedure for handling this chemical in a laboratory

setting.

Start

Preparation:
- Review SDS

- Don PPE (Gloves, Goggles, Lab Coat)

Handling:
- Work in fume hood

- Avoid inhalation and contact
- Use non-sparking tools

Storage:
- Tightly sealed container

- Refrigerate (2-8°C)
- Well-ventilated area

After Use Spill?

End

No

Spill Response:
- Evacuate area

- Absorb with inert material
- Dispose as hazardous waste

Yes

Click to download full resolution via product page
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Caption: Laboratory Handling Workflow.

First Aid Measures
In case of exposure, follow these first aid measures and seek medical attention.

Table 3: First Aid Procedures

Exposure Route Procedure Source

Inhalation

Move person to fresh air. If

breathing is difficult, give

oxygen. Get medical aid.

AOBChem[3]

Skin Contact

Flush skin with plenty of water

for at least 15 minutes while

removing contaminated

clothing and shoes. Get

medical aid.

AOBChem[3]

Eye Contact

Flush eyes with plenty of water

for at least 15 minutes, lifting

upper and lower eyelids. Get

medical aid.

AOBChem[3]

Ingestion

Wash out mouth with water. Do

NOT induce vomiting. Get

medical aid.

AOBChem[3]

Fire-Fighting Measures
Suitable Extinguishing Media:

Use dry chemical, carbon dioxide, or alcohol-resistant foam.

Unsuitable Extinguishing Media:

Water may be ineffective.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://aobchem.com/pub/media/files/sds/115466.pdf
https://aobchem.com/pub/media/files/sds/115466.pdf
https://aobchem.com/pub/media/files/sds/115466.pdf
https://aobchem.com/pub/media/files/sds/115466.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3166497?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Specific Hazards:

Flammable liquid and vapor. Vapors may form explosive mixtures with air.

Hazardous decomposition products formed under fire conditions include carbon oxides.[3]

Protective Equipment for Firefighters:

Wear a self-contained breathing apparatus (SCBA) and full protective gear.[3]

Accidental Release Measures
Personal Precautions:

Use personal protective equipment.

Avoid breathing vapors, mist or gas.

Ensure adequate ventilation.

Remove all sources of ignition.

Environmental Precautions:

Prevent further leakage or spillage if safe to do so.

Do not let product enter drains.

Methods for Cleaning Up:

Absorb with an inert absorbent material (e.g., sand, silica gel).

Dispose of in a suitable, closed container for disposal by a licensed professional waste

disposal service.[3]

Disposal Considerations
Dispose of this material and its container as hazardous waste in accordance with federal, state,

and local regulations. Contact a licensed professional waste disposal service for proper
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disposal.[3]

Disclaimer
This document is intended for informational purposes only and is not a substitute for a

comprehensive Safety Data Sheet (SDS) provided by the manufacturer. The user is

responsible for conducting their own risk assessment and implementing appropriate safety

measures. The information provided is based on publicly available data and may not be

exhaustive.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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